Cas no 69829-55-6 (N,N-dimethyl-1H-imidazole-1-carboxamide)

• Product Name: N,N-dimethyl-1H-imidazole-1-carboxamide
• CAS No: 69829-55-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 516145
• PubChem ID: 3053352
• Update Time: 2025-04-19

N,N-dimethyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide,N,N-dimethyl-
• 1H-Imidazole-1-carboxamide,N,N-dimethyl-(9CI)
• N,N-dimethylimidazole-1-carboxamide
• N,N-Dimethyl-1H-imidazole-1-carboxamide
• AKOS002242978
• BRN 0907632
• DTXSID70220117
• 1-dimethylcarbamoylimidazole
• 5-23-04-00231 (Beilstein Handbook Reference)
• DQLTWJREEUSJEQ-UHFFFAOYSA-N
• F1757-0465
• 1-(Dimethylcarbamoyl)imidazole
• EN300-1242092
• SCHEMBL8045233
• 1H-Imidazole-1-carboxamide, N,N-dimethyl-
• 69829-55-6
• CS-0225541
• N,N-dimethyl-1H-imidazole-1-carboxamide

• Inchi： 1S/C6H9N3O/c1-8(2)6(10)9-4-3-7-5-9/h3-5H,1-2H3
• InChI Key： DQLTWJREEUSJEQ-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)N(C)C

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 38.1

Experimental Properties

• Density: 1.13
• Boiling Point: 233.9°C at 760 mmHg
• Flash Point: 95.3°C
• Refractive Index: 1.552
• PSA: 38.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles